Cas no 33321-31-2 (2,4-Thiazolidinedione, 5-(phenylmethyl)-)

2,4-Thiazolidinedione, 5-(phenylmethyl)-, is a heterocyclic organic compound featuring a thiazolidinedione core substituted with a benzyl group at the 5-position. This structure is of significant interest in medicinal chemistry due to its role as a precursor or intermediate in the synthesis of biologically active molecules, particularly those targeting metabolic disorders. The thiazolidinedione moiety is known for its ability to modulate peroxisome proliferator-activated receptors (PPARs), making derivatives of this compound valuable in pharmaceutical research. Its well-defined chemical properties and stability under standard conditions facilitate its use in synthetic applications. The benzyl substitution enhances lipophilicity, potentially improving membrane permeability in drug development contexts.
2,4-Thiazolidinedione, 5-(phenylmethyl)- structure
33321-31-2 structure
Product Name:2,4-Thiazolidinedione, 5-(phenylmethyl)-
CAS No:33321-31-2
MF:C10H9NO2S
MW:207.248961210251
MDL:MFCD03305898
CID:1456608
PubChem ID:3157013
Update Time:2025-10-29

2,4-Thiazolidinedione, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione, 5-(phenylmethyl)-
    • 5-benzyl-1,3-thiazolidine-2,4-dione
    • D73573
    • 5-benzyl-2,4-thiazolidinedione
    • AKOS000570875
    • BRD-A58552252-001-01-1
    • 33321-31-2
    • STK338162
    • 5-benzylthiazolidine-2,4-dione
    • CHEMBL315822
    • SCHEMBL15764626
    • Bionet2_001217
    • BAS 07776548
    • HMS1367H07
    • 9T-0061
    • DB-090875
    • MFCD03305898
    • AKOS016246235
    • STDKZZIKAJFATG-UHFFFAOYSA-N
    • CS-0068211
    • 5-Benzyl-thiazolidine-2,4-dione
    • DTXSID60390095
    • 5-BENZYL-2,4-THIAZOLIDIONE
    • SCHEMBL166570
    • 5-benzyl-1,3-thiazolane-2,4-dione
    • MDL: MFCD03305898
    • Inchi: 1S/C10H9NO2S/c12-9-8(14-10(13)11-9)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12,13)
    • InChI Key: STDKZZIKAJFATG-UHFFFAOYSA-N
    • SMILES: S1C(NC(C1CC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 207.03547
  • Monoisotopic Mass: 207.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • PSA: 46.17

2,4-Thiazolidinedione, 5-(phenylmethyl)- Pricemore >>

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